molecular formula C12H13ClO4 B8513115 3-Chlorobenzylmalonic acid monoethyl ester

3-Chlorobenzylmalonic acid monoethyl ester

Cat. No.: B8513115
M. Wt: 256.68 g/mol
InChI Key: VZXIENOHRZRMCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chlorobenzylmalonic acid monoethyl ester is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13ClO4

Molecular Weight

256.68 g/mol

IUPAC Name

2-[(3-chlorophenyl)methyl]-3-ethoxy-3-oxopropanoic acid

InChI

InChI=1S/C12H13ClO4/c1-2-17-12(16)10(11(14)15)7-8-4-3-5-9(13)6-8/h3-6,10H,2,7H2,1H3,(H,14,15)

InChI Key

VZXIENOHRZRMCQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC1=CC(=CC=C1)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of potassium hydroxide (26 g) in absolute ethanol (375 ml) is added during 30 minutes to an ice-cold solution of diethyl 3-chlorobenzylmalonate (112 g) in absolute ethanol (375 ml). The solution is stirred at room temperature for 18 hours, and the solvent removed under reduced pressure. The residue is dissolved in water (1200 ml) and the solution cooled in an ice-bath. Concentrated hydrochloric acid (29 ml) is added, and the solution extracted with ether (2×350 ml). The combined ether solutions are washed with water (250 ml), dried over magnesium sulfate, and evaporated under reduced pressure to give as an oil, 3-chlorobenzylmalonic acid monoethyl ester; NMR (CDCl3)δ: 10.13 (s, 1H), 7.2 (m, 4H), 4.15 (q, 2H), 3.5 (m, 3H), 1.21 (t, 3H).
Quantity
26 g
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112 g
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375 mL
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375 mL
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solvent
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Synthesis routes and methods II

Procedure details

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